Cas no 741737-13-3 (1,7-Naphthyridine,5,6,7,8-tetrahydro-2-(trifluoromethyl)-, hydrochloride (1:1))

1,7-Naphthyridine,5,6,7,8-tetrahydro-2-(trifluoromethyl)-, hydrochloride (1:1) structure
741737-13-3 structure
Product Name:1,7-Naphthyridine,5,6,7,8-tetrahydro-2-(trifluoromethyl)-, hydrochloride (1:1)
CAS No:741737-13-3
MF:C9H9F3N2
MW:202.176372289658
MDL:MFCD11521574
CID:560302
PubChem ID:53471482
Update Time:2025-04-19

1,7-Naphthyridine,5,6,7,8-tetrahydro-2-(trifluoromethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1,7-Naphthyridine,5,6,7,8-tetrahydro-2-(trifluoromethyl)-, hydrochloride (1:1)
    • 2-(trifluoromethyl)-5,6,7,8-tetrahydro-1,7-naphthyridine,hydrochloride
    • 2-Trifluoromethyl-5,6,7,8-tetrahydro-[1,7]naphthyridine
    • 1,7-Naphthyridine,5,6,7,8-tetrahydro-2-(trifluoromethyl)-, monohydrochloride (9CI)
    • 2-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,7-naphthyridine monohydrochloride
    • 741737-13-3
    • SCHEMBL1996608
    • 794461-85-1
    • DTXSID80703663
    • 2-(TRIFLUOROMETHYL)-5,6,7,8-TETRAHYDRO-1,7-NAPHTHYRIDINE
    • AKOS024074281
    • KXEOITUVISETBJ-UHFFFAOYSA-N
    • AB65068
    • MDL: MFCD11521574
    • Inchi: 1S/C9H9F3N2/c10-9(11,12)8-2-1-6-3-4-13-5-7(6)14-8/h1-2,13H,3-5H2
    • InChI Key: KXEOITUVISETBJ-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=C2C(CNCC2)=N1)(F)F

Computed Properties

  • Exact Mass: 202.072
  • Monoisotopic Mass: 202.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2
  • Topological Polar Surface Area: 24.9A^2

1,7-Naphthyridine,5,6,7,8-tetrahydro-2-(trifluoromethyl)-, hydrochloride (1:1) Pricemore >>

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